Cas no 303150-59-6 (2,2-DICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE)

2,2-Dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide is a synthetic organic compound featuring a dichloroacetamide moiety linked to a phenyl ring substituted with a 4-methylpiperazine group. This structure imparts potential bioactivity, making it of interest in pharmaceutical and agrochemical research. The dichloroacetamide group enhances electrophilic reactivity, while the 4-methylpiperazine substituent contributes to solubility and bioavailability. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound is typically utilized as an intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. High purity grades are available for research applications, ensuring reproducibility in experimental settings. Proper handling is advised due to its reactive functional groups.
2,2-DICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE structure
303150-59-6 structure
Product Name:2,2-DICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE
CAS No:303150-59-6
MF:C13H17Cl2N3O
MW:302.199580907822
CID:5269561
Update Time:2026-03-09

2,2-DICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE Chemical and Physical Properties

Names and Identifiers

    • 2,2-DICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE
    • 2,2-dichloro-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide
    • Inchi: 1S/C13H17Cl2N3O/c1-17-6-8-18(9-7-17)11-4-2-10(3-5-11)16-13(19)12(14)15/h2-5,12H,6-9H2,1H3,(H,16,19)
    • InChI Key: FYSMFLOZCBANFR-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(N2CCN(C)CC2)C=C1)(=O)C(Cl)Cl

2,2-DICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
11G-302S-1MG
2,2-dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide
303150-59-6 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
11G-302S-5MG
2,2-dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide
303150-59-6 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
11G-302S-10MG
2,2-dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide
303150-59-6 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
11G-302S-50MG
2,2-dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide
303150-59-6 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
11G-302S-100MG
2,2-dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide
303150-59-6 >90%
100mg
£146.00 2025-02-09
Ambeed
A884301-1g
2,2-Dichloro-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide
303150-59-6 90%
1g
$350.0 2024-04-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00833764-1g
2,2-Dichloro-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide
303150-59-6 90%
1g
¥2401.0 2023-03-30

Additional information on 2,2-DICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE

Comprehensive Overview of 2,2-Dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide (CAS No. 303150-59-6)

2,2-Dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide (CAS No. 303150-59-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dichloroacetamide and methylpiperazine functional groups, exhibits potential applications in drug development and material science. Its molecular structure, combining a phenyl ring with a piperazine moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

The compound's CAS No. 303150-59-6 is a critical identifier for researchers and regulatory bodies, ensuring precise classification in chemical databases. Recent studies highlight its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. For instance, derivatives of 2,2-dichloroacetamide have been explored for their antimicrobial and antifungal properties, aligning with the growing demand for novel antimicrobial agents amid rising antibiotic resistance.

In the agrochemical sector, 2,2-Dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide is investigated for its potential as a crop protection agent. Its structural features, including the dichloro and methylpiperazine groups, contribute to its stability and reactivity, making it a candidate for developing next-generation pesticides and herbicides. This aligns with the global push for sustainable agriculture and reduced environmental impact.

From a synthetic chemistry perspective, the compound's N-[4-(4-methylpiperazino)phenyl] scaffold is a valuable building block for designing heterocyclic compounds. Researchers are leveraging its electron-rich aromatic system to create derivatives with enhanced pharmacokinetic properties. This is particularly relevant in the context of drug discovery, where piperazine-containing molecules are frequently used to improve solubility and bioavailability.

The safety profile of CAS No. 303150-59-6 is another area of interest. While not classified as hazardous under standard regulations, proper handling protocols are recommended due to its organic halogen content. This underscores the importance of green chemistry principles in its synthesis and application, a topic gaining traction in both academic and industrial settings.

In summary, 2,2-Dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and broad reactivity make it a subject of ongoing research, particularly in addressing contemporary challenges like antimicrobial resistance and sustainable agriculture. As scientific advancements continue, this compound is poised to play a pivotal role in innovative solutions for global health and environmental sustainability.

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